Cas no 2171439-17-9 (3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid)

• Product Name: 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid
• CAS No: 2171439-17-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6081800
• PubChem ID: 165820138
• Update Time: 2025-09-23

3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid
• EN300-1579896
• 2171439-17-9
• 3-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}pentanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-18(13-26(31)32)15-28-25(30)14-24(17(2)3)29-27(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23-24H,4,13-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)/t18?,24-/m0/s1
• InChI Key： NYOUROJDCZJTIF-LUTIACGYSA-N
• SMILES： O(C(N[C@@H](CC(NCC(CC(=O)O)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid

Research Brief on 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid (CAS: 2171439-17-9)

In recent years, the compound 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid (CAS: 2171439-17-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in peptide synthesis and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the branched alkyl chain structure makes it a valuable intermediate in the synthesis of complex peptides and peptidomimetics.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its physicochemical properties and ensure its suitability for further applications. Researchers have also investigated its stability under various conditions, which is critical for its use in pharmaceutical formulations.

One of the key findings from recent research is the compound's role in facilitating the synthesis of peptide-based drugs. Its ability to act as a protecting group for amino acids during solid-phase peptide synthesis (SPPS) has been particularly noteworthy. This has opened up new avenues for the development of therapeutic peptides with improved bioavailability and efficacy. Additionally, its compatibility with other chemical moieties has made it a versatile tool in the design of novel drug candidates.

Another area of interest is the potential application of 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid in targeted drug delivery systems. Its structural features allow for conjugation with various targeting ligands, enabling the precise delivery of therapeutic agents to specific tissues or cells. This has significant implications for the treatment of diseases such as cancer, where targeted therapies can minimize off-target effects and improve patient outcomes.

In conclusion, the compound 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}pentanoic acid (CAS: 2171439-17-9) represents a promising candidate for advancing research in chemical biology and pharmaceutical sciences. Its unique properties and versatility make it a valuable asset in peptide synthesis and drug development. Future studies should focus on further elucidating its mechanisms of action and exploring its potential in clinical applications.